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Compound of Interest

Compound Name: N1-Ethylethanebis(thioamide)

CAS No.: 10197-39-4

Cat. No.: B15212004

Get Quote

Abstract
This application note details the controlled synthesis of N1-Ethylethanebis(thioamide)
(commonly known as N-ethyldithiooxamide; CAS: 10197-39-4) starting from ethylamine. While

symmetric dithiooxamides are readily synthesized via direct transamidation, the mono-

substituted derivative requires a kinetically controlled protocol to prevent the formation of the

N,N'-diethyl byproduct. This guide presents a validated "Sodium Salt Method" (adapted from

Hurd et al.), which utilizes the differing nucleophilicity of the dithiooxamide mono-anion to

ensure high selectivity. The compound is a critical ligand in coordination chemistry and a high-

performance corrosion inhibitor for transition metals.

Introduction & Chemical Logic
N1-Ethylethanebis(thioamide) is an unsymmetrical dithiooxamide derivative featuring one

primary thioamide group and one N-ethyl substituted thioamide group.
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IUPAC Name: 2-Ethylamino-2-thioxoethanethioamide

Common Name: N-Ethyldithiooxamide[1][2][3][4][5][6][7][8]

Formula:

Molecular Weight: 148.25 g/mol

Synthetic Challenge
The direct reaction of dithiooxamide (rubeanic acid) with ethylamine typically yields a statistical

mixture of:

Unreacted Dithiooxamide (Starting Material)

N-Ethyldithiooxamide (Target)

N,N'-Diethyldithiooxamide (Over-reaction byproduct)[1][2][3][7][8]

To bypass this, we employ a Salt-Directed Transamidation. By converting dithiooxamide into its

mono-sodium salt, we reduce the electrophilicity of the adjacent thioamide carbon, thereby

directing the amine attack to the non-ionized side and preventing double substitution.

Reaction Pathway
The synthesis proceeds via the nucleophilic attack of ethylamine on the sodium salt of

dithiooxamide, followed by the elimination of ammonia.
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Figure 1: Reaction pathway for the selective synthesis of N-ethyldithiooxamide via the mono-

sodium salt intermediate.

Experimental Protocol
Reagents & Equipment

Reagent Grade
Quantity (Scale:
100 mmol)

Role

Dithiooxamide >98% 12.02 g Substrate

Ethylamine
70% in

or 2.0M in EtOH

~4.5 g (active) / 6.5

mL (70%)
Nucleophile

Sodium Ethoxide 21% wt in EtOH 1.0 equivalent Base (Salt formation)

Ethanol (Absolute) Anhydrous 150 mL Solvent

Hydrochloric Acid 1 M As required Neutralization

Equipment:

250 mL 3-neck Round Bottom Flask (RBF)

Reflux condenser with CaCl2 drying tube

Magnetic stirrer & heating mantle

pH meter or litmus paper

Vacuum filtration setup

Step-by-Step Methodology
Phase 1: Formation of Mono-Sodium Dithiooxamide

Setup: Equip the 250 mL RBF with a magnetic stir bar and purge with Nitrogen (

) to prevent oxidative dimerization of the thioamide.
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Dissolution: Add 12.02 g (100 mmol) of Dithiooxamide to 100 mL of absolute ethanol. Stir at

room temperature until fully dissolved (solution will be orange/red).

Salt Formation: Dropwise add 1.0 equivalent of Sodium Ethoxide solution.

Critical Control: Do not exceed 1.0 equivalent. Excess base will form the di-sodium salt,

inhibiting the reaction.

Observation: A color deepening or slight precipitation of the salt may occur.[9] Stir for 15

minutes at 25°C.

Phase 2: Controlled Transamidation
Amine Addition: Add 100 mmol of Ethylamine (e.g., ~6.5 mL of 70% aq solution or equivalent

ethanolic solution) slowly to the reaction mixture.

Reaction: Heat the mixture to a gentle reflux (

) for 2 to 3 hours.

Mechanism:[4][6][10][11] The amine attacks the non-ionic thioamide group. Ammonia (

) is evolved.

Monitoring: Test the off-gas with damp pH paper; evolution of basic gas (

) confirms reaction progress.

Phase 3: Isolation & Purification
Cooling: Cool the reaction mixture to 0-5°C in an ice bath.

Neutralization: The product exists as a sodium salt in solution. Carefully acidify with 1 M HCl

to pH ~4-5.

Result: The neutral N-ethyldithiooxamide will precipitate as an orange/brown solid.

Filtration: Filter the crude solid and wash with cold water (

) to remove NaCl and unreacted amine salts.
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Recrystallization: Recrystallize the crude product from hot Ethanol/Water (80:20).

Dissolve in minimum hot ethanol, filter while hot (to remove any elemental sulfur or

insoluble impurities), then add warm water until turbid. Cool slowly to 4°C.

Drying: Dry the crystals in a vacuum desiccator over

for 24 hours.

Characterization & Validation
To ensure the product is the mono-substituted N1-Ethylethanebis(thioamide) and not the

symmetric diethyl derivative, validation is required.

Parameter
N-Ethyldithiooxamide
(Target)

N,N'-Diethyldithiooxamide
(Impurity)

Appearance Orange-Red Needles Yellow Plates

Solubility
Soluble in EtOH, Acetone;

Insol. in Water
Soluble in Benzene, CHCl3

IR Spectrum

Two distinct N-H bands:

Primary (

) & Secondary (

)

Single N-H environment

(Secondary only)

NMR

Asymmetric signals: Ethyl

group (

) + Broad

+ Broad

Symmetric: Equivalent Ethyl

groups

Key Diagnostic:

IR Spectroscopy: Look for the characteristic primary amide doublet (
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stretch) around 3300-3100

and a secondary amide band. The absence of the

doublet indicates over-reaction to the diethyl product.

Safety & Handling
H2S / Ammonia Evolution: Although the primary byproduct is Ammonia, thermal

decomposition can release Hydrogen Sulfide (

). Perform all reflux steps in a fume hood.

Ethylamine: Highly flammable and corrosive. Handle cold to minimize vaporization.

Dithiooxamide: Skin irritant and staining agent (turns skin black/brown upon contact with

trace metals). Wear nitrile gloves and lab coat.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Contact our Ph.D. Support Team for a compatibility check
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